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Compound of Interest

Compound Name: KKL-35

Cat. No.: B1673664

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aveloxadiazole KKL-35 is a novel oxadiazole compound demonstrating potent, broad-
spectrum antibacterial activity against a range of Gram-positive and Gram-negative bacteria.[1]
Initially identified as an inhibitor of the bacterial trans-translation rescue system, subsequent
research has indicated that its mechanism of action may be more complex and potentially
independent of trans-translation inhibition in certain bacterial species.[2][3][4] This document
provides a compilation of key experimental data and detailed protocols for the in vitro
evaluation of KKL-35, intended to serve as a resource for researchers in the fields of
microbiology and drug development.

Chemical Information

Compound Name Synonym Chemical Class CAS Number

Aveloxadiazole KKL-
35

KKL-35 Oxadiazole 865285-31-8

Quantitative Data Summary
Table 1: In Vitro Antibacterial Activity of KKL-35
(Minimum Inhibitory Concentration - MIC)
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Experimental Protocols

Protocol 1: Broth Microdilution Assay for Minimum
Inhibitory Concentration (MIC) Determination

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines
and specific studies on KKL-35.[5][9]

. Materials:
KKL-35 stock solution (dissolved in 100% DMSO)[5]
Sterile 96-well microtiter plates

Appropriate bacterial growth medium (e.g., Lysogeny Broth (LB) for E. coli and S. flexneri,
Cation-Adjusted Mueller-Hinton Broth (CAMHB) for general testing)[5][10]

Bacterial culture in the exponential growth phase
Sterile diluent (e.g., saline or growth medium)
Incubator

. Procedure:

Prepare a 2-fold serial dilution of KKL-35 in the appropriate growth medium in the 96-well
plate. The final volume in each well should be 50 pL, and the concentrations should span a
range appropriate for the test organism (e.g., 0.1 to 128 pg/mL).

Prepare a bacterial inoculum by diluting an overnight culture to a final concentration of
approximately 5 x 10> colony-forming units (CFU)/mL in the growth medium.[5]

Add 50 pL of the bacterial inoculum to each well of the microtiter plate, bringing the total
volume to 100 pL.

Include a positive control (bacteria with no KKL-35) and a negative control (medium only) on
each plate.
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o Seal the plates to prevent evaporation and incubate at 37°C for 16-20 hours.[9]

o Determine the MIC by visual inspection. The MIC is the lowest concentration of KKL-35 that
completely inhibits visible bacterial growth.

Protocol 2: Time-Kill Assay

This protocol outlines the procedure to assess the bactericidal or bacteriostatic activity of KKL-
35 over time.[7][11]

1. Materials:

o KKL-35 stock solution

o Bacterial culture in the exponential growth phase
o Appropriate growth medium

« Sterile tubes or flasks for incubation

o Sterile saline for serial dilutions

e Agar plates for CFU counting

e Shaking incubator

2. Procedure:

o Prepare tubes with growth medium containing KKL-35 at various concentrations (e.g., 1x,
2x, 4x MIC). Include a drug-free growth control.

 Inoculate each tube with the test bacterium to a final density of approximately 5 x 10°
CFU/mL.[10]

 Incubate the tubes at 37°C with shaking.
» At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each tube.

o Perform a 10-fold serial dilution of each aliquot in sterile saline.
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» Plate 100 uL of appropriate dilutions onto agar plates.
e Incubate the plates at 37°C for 18-24 hours.
o Count the colonies to determine the CFU/mL at each time point.

e Plot the logio CFU/mL versus time to generate the time-kill curve. A =3-logio reduction in
CFU/mL is typically considered bactericidal.[11]

Protocol 3: Staphylococcus aureus Biofilm Formation
Inhibition Assay

This protocol is a general method for assessing the effect of KKL-35 on biofilm formation,
which can be adapted from standard protocols.[8][12][13][14]

1. Materials:

o KKL-35 stock solution

e S. aureus culture

e Tryptic Soy Broth (TSB) supplemented with 1% glucose
o Sterile 96-well flat-bottom microtiter plates

¢ 0.1% Crystal Violet solution

e 30% Acetic Acid

e Plate reader

2. Procedure:

e Grow an overnight culture of S. aureus in TSB.

» Dilute the overnight culture 1:100 in fresh TSB with 1% glucose.

e Add 100 pL of the diluted culture to each well of a 96-well plate.
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Add 100 pL of KKL-35 at various concentrations (2-fold dilutions) to the wells. Include a
vehicle control (DMSO).

Incubate the plate at 37°C for 24 hours without shaking.

After incubation, discard the planktonic cells and gently wash the wells twice with phosphate-
buffered saline (PBS).

Air-dry the plate.

Stain the adherent biofilms by adding 125 pL of 0.1% crystal violet to each well and
incubating for 15 minutes at room temperature.[12]

Remove the crystal violet solution and wash the wells three times with PBS.
Solubilize the bound dye by adding 200 uL of 30% acetic acid to each well.[12]

Measure the absorbance at 570-595 nm using a plate reader.[14][15]

Protocol 4: Macrophage Infection Model with Legionella
pneumophila

This protocol is based on studies of KKL-35's activity against intracellular L. pneumophila.[3][7]

1. Materials:

Human monocyte-derived macrophages (e.g., differentiated U937 cells)
L. pneumophila culture

Cell culture medium (e.g., RPMI 1640)

KKL-35 stock solution

Sterile water for bacterial lysis

Agar plates for CFU counting
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. Procedure:
Seed macrophages in a 24-well plate and allow them to adhere.

Infect the macrophage monolayer with L. pneumophila at a multiplicity of infection (MOI) of
10.[3]

After a 1-hour incubation to allow for phagocytosis, wash the cells with fresh medium to
remove extracellular bacteria.

Add fresh medium containing various concentrations of KKL-35. Include a drug-free control.
Incubate the infected cells at 37°C in a 5% CO2 atmosphere.

At different time points (e.g., 24, 48, 72 hours), lyse the macrophages with sterile water to
release intracellular bacteria.

Perform serial dilutions of the lysate and plate on appropriate agar to determine the number
of intracellular CFU/mL.

Visualizations
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Caption: General workflow for in vitro evaluation of KKL-35.
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Caption: Hypothesized mechanism of KKL-35 via trans-translation inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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